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Compound Name: Tetrarhodium dodecacarbonyl

Cat. No.: B033637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
An extensive search for the chemical substance associated with CAS number 19584-30-6 has

been conducted. Despite a thorough review of publicly available chemical databases and

scientific literature, no compound has been identified corresponding to this specific CAS

number. This suggests that the CAS number may be invalid, discontinued, or belong to a

confidential substance not available in the public domain. This guide details the search

methodology and the negative findings.

Introduction
The Chemical Abstracts Service (CAS) registry number is a unique numerical identifier

assigned to every chemical substance, enabling clear and unambiguous identification in

research and industry. The query for CAS number 19584-30-6 prompted a comprehensive

investigation to gather data on its properties, hazards, and associated experimental protocols.

This document outlines the systematic approach taken to retrieve this information and presents

the outcome of the search.

Search Methodology and Results
A multi-tiered search strategy was employed to identify the chemical entity and associated data

for CAS number 19584-30-6. The search encompassed major chemical and toxicological
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databases, regulatory inventories, and scientific literature repositories.

2.1. Database and Literature Search Workflow

The following workflow was executed to ensure a comprehensive search:

Initial Query:
CAS 19584-30-6

Primary Chemical Databases
(e.g., SciFinder, Reaxys, PubChem)

Regulatory & Safety Databases
(e.g., ECHA, EPA CompTox)

Scientific Literature
(e.g., Google Scholar, Scopus) Broad Web Search

Analyze Results

No Compound Identified

Conclusion:
Invalid or Undisclosed CAS Number

Click to download full resolution via product page

Caption: Workflow for Investigating CAS Number 19584-30-6.
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2.2. Search Results Summary

A systematic search across a wide range of authoritative sources yielded no results for CAS

number 19584-30-6. The table below summarizes the databases queried and the outcome.

Database/Resource

Category
Specific Resources Queried Result

Chemical Databases
PubChem, ChemSpider,

SciFinder-n, Reaxys
No results found

Regulatory Agencies

European Chemicals Agency

(ECHA), U.S. Environmental

Protection Agency (EPA)

CompTox Chemicals

Dashboard, National Institute

of Technology and Evaluation

(NITE) Japan

No results found

Chemical Suppliers
MilliporeSigma (Merck),

Thermo Fisher Scientific, VWR
No results found

Scientific Literature
Google Scholar, Scopus, Web

of Science
No results found

Discussion and Conclusion
The absence of any information for CAS number 19584-30-6 across numerous, comprehensive

databases strongly indicates that this is not a publicly cataloged chemical substance. Several

possibilities could explain this finding:

Typographical Error: The CAS number may contain a typographical error. CAS numbers

have a specific format and a check-digit to ensure validity, but transcription errors can still

occur.

Deleted or Withdrawn Number: The CAS number may have been assigned and later deleted

or withdrawn from the registry.
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Confidential Substance: The number could be assigned to a substance that is part of a

confidential business inventory and therefore not disclosed in public databases.

Invalid Number: The number may be an incorrectly generated or fictitious identifier.

Given the exhaustive and fruitless search, no data regarding the properties, hazards,

experimental protocols, or signaling pathways for a substance with CAS number 19584-30-6

can be provided.

Recommendations for Further Action
For professionals seeking information on this number, the following steps are recommended:

Verify Source of CAS Number

Check for Typographical Errors Consider Alternative Identifiers (e.g., Name, Structure)

Contact Original Source for Clarification

If Valid, Inquire about Confidentiality Status

Click to download full resolution via product page

Caption: Recommended Steps for Further Investigation.
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It is critical to verify the accuracy of the CAS number from its original source. If the number is

confirmed to be correct, it may be necessary to seek information through channels that handle

confidential chemical data, subject to appropriate legal and ethical agreements. Without a valid

and publicly known chemical identifier, further scientific assessment is not possible.

To cite this document: BenchChem. [Technical Guide: Analysis of CAS Number 19584-30-6].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033637#cas-number-19584-30-6-properties-and-
hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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